Cas no 2877642-06-1 (4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine)

• Product Name: 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine
• CAS No: 2877642-06-1
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 5330338
• Update Time: 2025-10-30

4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• [1-(6-Cyclopropyl-4-pyrimidinyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone
• 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine

• Inchi： 1S/C16H22N4OS/c21-16(19-5-7-22-8-6-19)13-3-4-20(10-13)15-9-14(12-1-2-12)17-11-18-15/h9,11-13H,1-8,10H2
• InChI Key： XSFSYPWJWICCCU-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=C(C3CC3)N=CN=2)C1)(N1CCSCC1)=O

Experimental Properties

• Density: 1.312±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.4±50.0 °C(Predicted)
• pka: 7.05±0.30(Predicted)

Additional information on 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine

4-1-(6-Cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine: A Comprehensive Overview

The compound with CAS No. 2877642-06-1, commonly referred to as 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

Thiomorpholine derivatives, such as this compound, are known for their versatility in medicinal chemistry. The presence of the cyclopropylpyrimidine moiety introduces additional complexity to the molecule, potentially enhancing its bioavailability and target specificity. Pyrimidines are well-documented for their ability to interact with nucleic acids and proteins, making them valuable components in drug design. The integration of a cyclopropyl group further enhances the molecule's stability and pharmacokinetic properties.

Recent research has focused on the pyrrolidine ring within this compound, which is known to contribute to the molecule's flexibility and ability to form hydrogen bonds. This feature is crucial for interactions with biological targets such as enzymes and receptors. Studies have demonstrated that this compound exhibits potent activity against certain enzymes implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

The synthesis of 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the thiomorpholine backbone requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various strategies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic methods.

In terms of biological evaluation, this compound has been tested in vitro against a panel of enzymes and cell lines. Preliminary results indicate that it possesses selective inhibitory activity against certain kinases, which are key players in cancer progression. These findings align with broader trends in oncology research, where small molecules targeting kinase activity are increasingly being explored for therapeutic potential.

Moreover, the cyclopropylpyrimidine moiety has been shown to enhance the compound's ability to penetrate cellular membranes, improving its bioavailability. This property is particularly advantageous in drug development, where poor absorption often limits the efficacy of potential therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine with its target proteins at an atomic level. These simulations provide valuable insights into the molecular mechanisms underlying its biological activity, paving the way for further optimization studies.

In conclusion, 4-1-(6-cyclopropylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine represents a compelling example of how structural complexity can be harnessed to create potent bioactive molecules. With its unique combination of functional groups and promising pharmacological properties, this compound continues to be a focal point in contemporary drug discovery efforts.